Cas no 1215599-01-1 (5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole)

5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole structure
1215599-01-1 structure
Product name:5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
CAS No:1215599-01-1
MF:C33H24N4O2
MW:508.56900
CID:2617673
PubChem ID:57370104

5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
    • 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid;
    • 5-[4'-Carboxy-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
    • 4-[2-(1-trityltetrazol-5-yl)phenyl]benzoic acid
    • DTXSID90724602
    • 1215599-01-1
    • 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-carboxylic acid
    • Inchi: InChI=1S/C33H24N4O2/c38-32(39)25-22-20-24(21-23-25)29-18-10-11-19-30(29)31-34-35-36-37(31)33(26-12-4-1-5-13-26,27-14-6-2-7-15-27)28-16-8-3-9-17-28/h1-23H,(H,38,39)
    • InChI Key: KMNBFNNIDHFOLG-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 508.19000
  • Monoisotopic Mass: 508.18992602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 7
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9Ų
  • XLogP3: 7.2

Experimental Properties

  • PSA: 80.90000
  • LogP: 6.54550

5-[4’-Carboxy-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole Related Literature

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